4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile

• IUPAC Name: 4-(6-cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile
• InChI: InChI=1S/C15H15N5O/c16-7-12-2-1-11(9-18-12)15(21)19-5-6-20(13-3-4-13)14(8-17)10-19/h1-2,9,13-14H,3-6,10H2
• InChI Key: ZQUJBRQEPOVIPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCN(CC2C#N)C(=O)C3=CN=C(C=C3)C#N
• Molecular Formula: C15H15N5O
• Molecular Weight: 281.31 g/mol

Description

4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile, also known as CPPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. CPPC is a heterocyclic compound that contains a pyridine ring and a piperazine ring.

Mechanism of Action

4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile acts as a selective ligand for the sigma-1 receptor, which is a transmembrane protein located in the endoplasmic reticulum and plasma membrane of cells. The sigma-1 receptor is involved in the regulation of various cellular processes such as calcium signaling, ion channel activity, and neurotransmitter release. 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile binds to the sigma-1 receptor with high affinity and selectivity, leading to the modulation of its activity.
Biochemical and Physiological Effects
4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has been shown to have various biochemical and physiological effects, including the modulation of calcium signaling, ion channel activity, and neurotransmitter release. 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease. In addition, 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile in lab experiments include its high affinity and selectivity for the sigma-1 receptor, making it a valuable tool for the study of this receptor. 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile is also relatively easy to synthesize and purify, making it readily available for research purposes.
The limitations of using 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile in lab experiments include its potential toxicity and limited solubility in aqueous solutions. In addition, 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile. One direction is the development of new analogs with improved pharmacological properties, such as increased sigma-1 receptor affinity and selectivity. Another direction is the investigation of the potential therapeutic applications of 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile and its analogs in various diseases such as cancer, depression, and pain. Finally, the study of the sigma-1 receptor and its role in various cellular processes is an ongoing area of research that may lead to the development of new drugs for various diseases.

Synthesis Methods

The synthesis of 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile involves the reaction of 6-cyanonicotinoyl chloride with cyclopropylpiperazine in the presence of a base such as triethylamine. This reaction leads to the formation of 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile, which can be purified using column chromatography. The yield of 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile can be improved by optimizing the reaction conditions such as temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has shown potential applications in various research fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has been used as a tool to study the function of sigma-1 receptors, which are involved in the regulation of various cellular processes such as calcium signaling and neurotransmitter release. 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has also been investigated for its potential as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease.
In pharmacology, 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has been used as a ligand for the sigma-1 receptor, which is a promising target for the development of new drugs for various diseases such as cancer, depression, and pain. 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has shown high affinity and selectivity for the sigma-1 receptor, making it a valuable tool for the study of this receptor.
In medicinal chemistry, 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile has been used as a starting material for the synthesis of various analogs with improved pharmacological properties. For example, 4-(6-Cyanopyridine-3-carbonyl)-1-cyclopropylpiperazine-2-carbonitrile analogs have been developed with enhanced sigma-1 receptor affinity and selectivity, making them potential drug candidates for the treatment of various diseases.